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Compound of Interest

3-lodo-6-nitro-1-(tetrahydro-2H-
Compound Name:

pyran-2-yl)-1H-indazole
CAS No.: 886230-74-6

Cat. No.: B1323347

Get Quote

3-lodo-6-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-
indazole[1][2]
Executive Summary

This application note details the optimized synthetic protocol for 3-lodo-6-nitro-1-(tetrahydro-
2H-pyran-2-yl)-1H-indazole, a critical intermediate in the synthesis of the VEGFR inhibitor
Axitinib (Inlyta®).

The synthesis of Axitinib requires precise functionalization of the indazole core. This guide
focuses on the "Innovator Route" (aligned with Pfizer process development), which prioritizes
C3-iodination followed by N1-protection. This sequence leverages the acidity of the indazole N-
H to facilitate base-mediated iodination, offering superior regiocontrol and yield compared to
alternative "protection-first" strategies.

Key Performance Indicators (KPIs):

e Target Yield: >90% (over two steps)
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e Purity: >98% (HPLC)

o Regioselectivity: >20:1 (N1 vs. N2 isomer)

Strategic Pathway Analysis

The synthesis relies on two pivotal chemical transformations: Electrophilic Aromatic
Substitution (via Anionic Activation) and Acid-Catalyzed N-Glycosylation.

2.1 The Pathway Logic

While some generic patents suggest protecting the nitrogen first, our protocol follows the
lodination

Protection sequence.

o Why lodinate First? The nitro group at C6 strongly deactivates the indazole ring, making
standard electrophilic substitution difficult. By using a base (KOH), we deprotonate N1,
creating an indazole anion. This anion is significantly more nucleophilic, allowing mild
reaction with lodine (

) at the C3 position.

o Why Protect Second? The subsequent THP protection is sensitive to steric and electronic
factors. Protecting the 3-iodo species allows for thermodynamic equilibration to the preferred
N1-isomer using an acid catalyst.

2.2 Reaction Scheme Visualization

The following diagram illustrates the reaction flow and critical process controls.
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Target Product
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Figure 1: Sequential synthesis workflow highlighting Critical Process Parameters (CPPs).

Detailed Experimental Protocols
3.1 Step 1: Synthesis of 3-lodo-6-nitro-1H-indazole

Mechanism: Base-mediated halogenation. The base removes the N-H proton; the resulting
anion attacks the iodine molecule.

Reagents:

6-Nitroindazole (1.0 eq)[1][2]

lodine (

) (1.8 eq)[1][2]

Potassium Hydroxide (KOH) (2.0 eq)[1][2]

DMF (Solvent, 5-7 vol)
Protocol:

» Dissolution: Charge a reactor with 6-Nitroindazole and DMF. Stir until fully dissolved.
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» Base Addition: Cool the mixture to 0-5°C. Add KOH (pellets or crushed) in portions. Note:
The solution will darken, indicating anion formation.

« lodination (Critical): Dissolve lodine in DMF. Add this solution dropwise to the reactor,
maintaining internal temperature <10°C.

o Why? The reaction is exothermic. High temperatures during addition can lead to over-
iodination or decomposition.

e Reaction: Allow the mixture to warm to 20-25°C and stir for 10—12 hours. Monitor by HPLC
(<1% SM).[3]

e Quench & Workup:
o Add aqueous Sodium Thiosulfate (

) and Potassium Carbonate solution to quench unreacted iodine.

o Stir for 45 minutes. The product will precipitate as a yellow solid.[2]
o Add water (diluent) to maximize precipitation.

« Isolation: Filter the solid. Wash the cake extensively with water (to remove DMF/inorganic
salts).

e Drying: Vacuum dry at 60°C.
o Expected Yield: 93-97%

o Appearance: Light yellow solid.

3.2 Step 2: N-THP Protection (The Target Synthesis)

Mechanism: Acid-catalyzed addition of the indazole nitrogen to the enol ether (DHP).
Reagents:

o 3-lodo-6-nitroindazole (from Step 1) (1.0 eq)
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e 3,4-Dihydro-2H-pyran (DHP) (2.0 - 2.5 eq)[1]

o Methanesulfonic acid (MSA) or p-Toluenesulfonic acid (PTSA) (0.1 - 0.15 eq)

o Solvent: THF, DCM, or Toluene.

Protocol:

e Setup: Suspend 3-lodo-6-nitroindazole in THF (or DCM).

o Catalyst Addition: Add the acid catalyst (MSA or PTSA).

o Reagent Addition: Add DHP slowly over 1 hour.

o Regiocontrol Note: If running in Toluene/THF at elevated temperatures (60-65°C), the
reaction favors the thermodynamic N1 product. If performed at low temp, kinetic N2
mixtures may form. The Pfizer process often utilizes elevated temperatures or specific
solvents to ensure N1 selectivity.

e Reaction: Stir at 20-25°C (if using MSA/DCM) or Reflux (if using PTSA/Toluene) until HPLC
indicates conversion.

o Self-Validating Check: If N2-isomer is present (>5%), continue heating to induce
rearrangement to the N1-isomer.

e Workup:

o Neutralize with saturated

solution.

o Separate phases. Wash organic layer with brine.

o Dry over

and concentrate.

« Purification: Recrystallization from Ethyl Acetate/Hexanes or Ethanol.
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o Target Product: 3-lodo-6-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole.[4][3][5][6][ 7]

o Yield: ~90-95%.[2]

Analytical Validation & Data

To ensure scientific integrity, the following analytical parameters must be met.

Parameter Specification Method

Notes

Light Yellow/Off-white ]
Appearance ” Visual
soli

Darkening indicates

residual lodine.

Monitor for des-iodo

Purity > 98.0% HPLC (C18) . _
impurity.[8]
] ] ] Sharp range indicates
Melting Point 135 -137°C DSC/Capillary ] )
high purity.
_ Diagnostic THP peaks
Identity Conforms to Structure  1H-NMR

(3.6-4.0 ppm).

1H-NMR Diagnostic Peaks (DMSO-d6):

e |ndazole C-H:

8.79 (s, 1H, H7), 8.05 (dd, 1H, H5), 7.70 (d, 1H, H4).[1]

e THP Group:

6.11 (dd, 1H, Anomeric H), 3.85 (m, 2H), 1.6-2.4 (m, 6H).

Troubleshooting & Decision Logic

The following decision tree assists in resolving common synthetic deviations.
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Figure 2: Troubleshooting logic for Step 2 (Protection).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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